Cas no 1706285-01-9 (3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide)

• Product Name: 3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide
• CAS No: 1706285-01-9
• MF: C₁₇H₂₃N₃OS₂
• MW: 349.514021158218
• CID: 6185731
• PubChem ID: 90621697
• Update Time: 2025-06-22

3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS025095144
• 3-(3-methylthiophen-2-yl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]propanamide
• 3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide
• F6446-1228
• 1706285-01-9
• 3-(3-methylthiophen-2-yl)-N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}propanamide

• Inchi： 1S/C17H23N3OS2/c1-13-6-9-22-15(13)4-5-16(21)19-11-14-3-2-8-20(12-14)17-18-7-10-23-17/h6-7,9-10,14H,2-5,8,11-12H2,1H3,(H,19,21)
• InChI Key： NLQOSTQBGQPZRF-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCCC(CNC(CCC2=C(C)C=CS2)=O)C1

Computed Properties

• Exact Mass: 349.12825471g/mol
• Monoisotopic Mass: 349.12825471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide

3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide: A Comprehensive Overview

The compound with CAS No. 1706285-01-9, named 3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a methylthiophene ring, a thiazole moiety, and a piperidine ring. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The methylthiophene group, a derivative of thiophene with a methyl substituent, is known for its ability to interact with biological systems in a way that can influence cellular behavior. Similarly, the thiazole moiety, a heterocyclic aromatic ring containing sulfur and nitrogen atoms, has been shown to possess bioactive properties that can enhance the compound's pharmacological activity. The piperidine ring, a six-membered cyclic amine, contributes to the molecule's stability and solubility, making it more suitable for biological applications.

One of the most exciting developments involving this compound is its role in targeting G-protein coupled receptors (GPCRs). GPCRs are critical components of cellular communication and are implicated in numerous diseases, including cardiovascular disorders, cancer, and neurodegenerative diseases. By modulating these receptors, the compound has the potential to serve as a lead molecule for developing novel therapeutic agents. Recent research has demonstrated that the compound exhibits selective binding to certain GPCRs, suggesting its potential as a tool for studying receptor function and drug design.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The unique electronic properties of the methylthiophene and thiazole groups make them attractive for use in organic electronics. For instance, these groups can be incorporated into semiconducting materials to improve their conductivity and stability. This has led to investigations into their use in organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the methylthiophene ring through cyclization reactions and the incorporation of the thiazole moiety via nucleophilic substitution. The final step involves coupling the piperidine ring with the propanamide group to complete the molecule's structure. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to optimize the synthesis process, ensuring high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its large-scale production and use. Efforts are ongoing to develop greener synthesis methods that minimize waste generation and reduce energy consumption.

In conclusion, 3-(3-methylthiophen-2-yl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide, with CAS No. 1706285-01-9, represents a versatile molecule with wide-ranging applications in both pharmacology and material science. Its unique structure enables it to interact with biological systems in ways that hold promise for drug discovery while also offering opportunities in advanced materials development. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.